Cas no 61841-11-0 (4-Pentene-1,3-diol, 3-ethenyl-1-phenyl-)

61841-11-0 structure
Product name:4-Pentene-1,3-diol, 3-ethenyl-1-phenyl-
4-Pentene-1,3-diol, 3-ethenyl-1-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-Pentene-1,3-diol, 3-ethenyl-1-phenyl-
- 3-ethenyl-1-phenylpent-4-ene-1,3-diol
- DTXSID40813611
- 61841-11-0
-
- Inchi: InChI=1S/C13H16O2/c1-3-13(15,4-2)10-12(14)11-8-6-5-7-9-11/h3-9,12,14-15H,1-2,10H2
- InChI Key: TWMSPATZYDPEMP-UHFFFAOYSA-N
- SMILES: C=CC(CC(C1=CC=CC=C1)O)(C=C)O
Computed Properties
- Exact Mass: 204.11508
- Monoisotopic Mass: 204.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5Ų
- XLogP3: 2.1
Experimental Properties
- PSA: 40.46
4-Pentene-1,3-diol, 3-ethenyl-1-phenyl- Related Literature
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Ji Hoon Park,Hee Sung Lee,Junyeong Lee,Kimoon Lee,Gyubaek Lee,Kwan Hyuck Yoon,Myung M. Sung,Seongil Im Phys. Chem. Chem. Phys., 2012,14, 14202-14206
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Ruth H. Howard,Carlos Alonso-Moreno,Lewis M. Broomfield,David L. Hughes,Joseph A. Wright,Manfred Bochmann Dalton Trans., 2009, 8667-8682
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4. Water
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N. A. Atamas,M. M. Lazarenko,K. S. Yablochkova,G. Taranyik RSC Adv., 2021,11, 37307-37316
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